2-(2-Nitro-phenylsulfanyl)-pyrimidine

• CAS No.: 58696-13-2
• Molecular Formula: C10H7N3O2S
• Molecular Weight: 233.25 g/mol
• IUPAC Name: 2-(2-nitrophenyl)sulfanylpyrimidine
• InChI: InChI=1S/C10H7N3O2S/c14-13(15)8-4-1-2-5-9(8)16-10-11-6-3-7-12-10/h1-7H
• InChI Key: VLYINBXREPSHFJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)[N+](=O)[O-])SC2=NC=CC=N2

Description

2-(2-Nitro-phenylsulfanyl)-pyrimidine is a useful research compound. Its molecular formula is C10H7N3O2S and its molecular weight is 233.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 2 mercaptopyrimidine (2.00 g, 17.8 mmol), 1-fluoro-2-nitrobenzene (2.50 g, 17.8 mmol) and potassium carbonate (2.46 g, 17.8 mmol) in DMF (15 mL) was stirred under reflux for 2 h. After removal of DMF, the residue was dissolved in DCM and washed with NaOH (5%, 3×20 mL) and brine. The organic layer was dried (MgSO4), filtered and evaporated to give 2-(2-nitro-phenylsulfanyl)-pyrimidine (3.45 g, 83%) as a yellow solid which was used in the next step without further purification. LC/MS (APCI) tr=3.66 min, m/z 379.28 (39), 233.98 (M++H, 100). HPLC tr=2.22 min (99.67%) 1H NMR (270 MHz, CDCl3) δ 7.03 (1H, t, J=4.7 Hz, Pyrimidine-H), 7.51-7.64 (2H, m, ArH), 7.80 (1H, dd, J=7.7, 1.5 Hz, ArH), 8.03 (1H, dd, J=7.7, 2.0 Hz, ArH) and 8.48 (2H, d, J=4.7 Hz, Pyrimidine-H).